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Compound of Interest

Compound Name: 4-Amino-2,5-dichlorophenol

Cat. No.: B1313016

An In-depth Technical Guide to 4-Amino-2,5-dichlorophenol

This guide provides a comprehensive overview of the chemical and physical properties,
molecular structure, and synthesis of 4-Amino-2,5-dichlorophenol, tailored for researchers,
scientists, and professionals in drug development.

Core Properties and Identifiers

4-Amino-2,5-dichlorophenol is a yellow crystalline solid compound.[1] It serves as a crucial
intermediate in the synthesis of various agrochemicals and pharmaceuticals.[1][2][3]

Quantitative Data Summary

The key physicochemical properties of 4-Amino-2,5-dichlorophenol are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula CeHsCI2NO [21[41[5]

Molecular Weight 178.01 g/mol [4]

CAS Number 50392-39-7 [11[2][41[5]

IUPAC Name 4-amino-2,5-dichlorophenol [4]

Synonyms 2,5-Dichloro-4-aminophenol [5]

Appearance Yellow crystalline solid [1]

Melting Point 178-179 °C [2][3]

Water Solubility ~15 mg/L (at 25 °C) [1]
Soluble in polar organic

Solubility solvents such as alcohol, [1112]
ether, and acetic acid.

SMILES C1=C(C(=CC(=C1CI)O)CI)N [4]

InChiKey RVLKXVCJIBJCTCE- )

UHFFFAOYSA-N

Molecular Structure

The molecular structure of 4-Amino-2,5-dichlorophenol consists of a phenol ring substituted

with an amino group and two chlorine atoms.

Caption: 2D molecular structure of 4-Amino-2,5-dichlorophenol.

Experimental Protocols
Synthesis of 4-Amino-2,5-dichlorophenol

A common laboratory-scale synthesis method for 4-Amino-2,5-dichlorophenol has been

documented.[2][3] The protocol involves the cleavage of a methyl ether group from a precursor

molecule.
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Objective: To synthesize 4-Amino-2,5-dichlorophenol from 2,5-dichloro-4-aminoanisole.

Materials:

2,5-dichloro-4-aminoanisole (starting material)

Hydriodic acid (HI)

Sodium sulfite (Na2SOs) aqueous solution

Ammonia water (aqueous NHs)
Procedure:

o The starting material, 2,5-dichloro-4-aminoanisole, is heated with hydriodic acid for a period
of 5 hours.[2][3]

 After the reaction period, the mixture is cooled, leading to the precipitation of the product.
e The crude product is collected by filtration.

e To remove any residual hydriodic acid, the collected solid is dissolved in an aqueous solution
of sodium sulfite (Na2S0s).[2][3]

e Ammonia water is then added to the solution to precipitate the purified 4-Amino-2,5-
dichlorophenol.[2][3]

e The final product is obtained by filtering the precipitate.

—=-| Heat with Hydriodic Acid (5 hours) ‘—»‘ Cool and Filter ‘—»‘ Dissolve in NazS0s solution ‘—»‘ Precipitate with Ammonia Water ‘—»‘ Filter to obtain product }—»

Start: 2,5-dichloro-4-aminoanisole End: 4-Amino-2,5-dichlorophenol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Amino-2,5-dichlorophenol.

Applications and Relevance
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4-Amino-2,5-dichlorophenol is a versatile chemical building block with applications across
multiple scientific domains:

Agrochemicals: It is a known intermediate in the manufacturing of the insecticide lufenuron.
[2][3] It also serves as a key component in the synthesis of various antifungal agents for crop
protection.[1]

o Medicinal Chemistry: The compound is utilized in the preparation of anti-inflammatory
agents.[1]

o Materials Science: Its unique electronic properties make it valuable for synthesizing organic
semiconductors used in field-effect transistors.[1]

e Analytical Chemistry: It functions as a building block for creating fluorescent probes to detect
specific metal ions and for developing chemosensors for the detection of explosives.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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